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Compound of Interest

Compound Name: 6-(4-Hydroxyphenyl)hexanoic acid

Cat. No.: B014884

Essential Safety and Handling Guide for 6-(4-
Hydroxyphenyl)hexanoic acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 6-(4-Hydroxyphenyl)hexanoic acid. The following
procedures and recommendations are designed to ensure safe handling, use, and disposal of
this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 6-(4-Hydroxyphenyl)hexanoic acid is classified as an irritant.[1] It is crucial to use
appropriate personal protective equipment to minimize exposure and prevent potential health
hazards.

Hazard Classifications:
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Hazard Class GHS Category
Skin Irritation Category 2

Eye Irritation Category 2A
Specific target organ toxicity — Single exposure Category 3

(Respiratory tract irritation)

Recommended Personal Protective Equipment (PPE):

Protection Type

Recommended Equipment

Eye and Face Protection

Safety glasses with side-shields or chemical
safety goggles. A face shield may be required

for operations with a significant splash potential.

[2](3]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile,
neoprene). A lab coat or chemical-resistant
apron should be worn to protect clothing and
skin.[4]

Respiratory Protection

For operations that may generate dust, a
NIOSH-approved respirator with a particulate
filter is recommended.[5] Work should be
conducted in a well-ventilated area, preferably in

a chemical fume hood.[6][7]

Foot Protection

Closed-toe shoes are mandatory in a laboratory
setting to protect against spills and falling
objects.[4]

Operational and Handling Plan

A systematic approach to handling 6-(4-Hydroxyphenyl)hexanoic acid is essential for

maintaining a safe laboratory environment.

Workflow for Handling 6-(4-Hydroxyphenyl)hexanoic acid:
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Workflow for Safe Handling of 6-(4-Hydroxyphenyl)hexanoic acid.
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Experimental Protocols:

e Preparation: Before handling the compound, ensure that a designated work area, preferably
within a chemical fume hood, is clean and uncluttered.[6][7] Verify that all necessary PPE is
available and in good condition.[8]

e Handling:

o When weighing the solid compound, perform the task within a chemical fume hood to
minimize inhalation of any airborne particles.

o Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust.[6]
o If preparing a solution, add the solid to the solvent slowly to avoid splashing.
e Spill Response:

o In case of a small spill, carefully sweep up the solid material, avoiding dust generation,
and place it in a sealed container for disposal.[6]

o Clean the spill area with an appropriate solvent and decontaminate the surface.
o For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.
e Solid Waste:

o Unused or contaminated 6-(4-Hydroxyphenyl)hexanoic acid should be collected in a
clearly labeled, sealed container.[9]

o Contaminated disposables, such as gloves, weigh boats, and paper towels, should also be
placed in a designated solid waste container.

e Liquid Waste:
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o Solutions containing 6-(4-Hydroxyphenyl)hexanoic acid should be collected in a labeled,
sealed container for liquid chemical waste. Do not pour chemical waste down the drain.[9]
[10]

o Disposal Method: All waste containing 6-(4-Hydroxyphenyl)hexanoic acid must be
disposed of through a licensed chemical waste disposal contractor in accordance with local,
state, and federal regulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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